molecular formula C12H17NO3 B8380257 Butyl (pyridin-3-yl)methoxyacetate

Butyl (pyridin-3-yl)methoxyacetate

Cat. No.: B8380257
M. Wt: 223.27 g/mol
InChI Key: KZQBMQHJNWRVTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butyl (pyridin-3-yl)methoxyacetate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

butyl 2-(pyridin-3-ylmethoxy)acetate

InChI

InChI=1S/C12H17NO3/c1-2-3-7-16-12(14)10-15-9-11-5-4-6-13-8-11/h4-6,8H,2-3,7,9-10H2,1H3

InChI Key

KZQBMQHJNWRVTD-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)COCC1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 1.24 g of sodium hydride (60% oil dispersion; 31 mmol) in 90 mL of THF were added dropwise 3.27 g of 3-pyridinemethanol (30 mmol) in 10 mL of dry THF at room temperature over 5 min. The resulting white suspension was stirred at room temperature for an hour, to which was then added dropwise 6.27 g of tert-butyl 2-bromopropionate (30 mmol) in 10 mL of dry THF at room temperature over 5 min. The mixture was stirred at room temperature for 11.5 hours. After adding water, the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried and evaporated. The residue was purified by column chromatography on silica gel (eluent: n-hexane:ethyl acetate=1:1) to give 4.01 g of tent-butyl (pyridin-3-yl)methoxyacetate (Yield: 56.3%) as a dark brown oil.
Quantity
1.24 g
Type
reactant
Reaction Step One
Name
Quantity
90 mL
Type
reactant
Reaction Step One
Quantity
3.27 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
6.27 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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